(4-{3-[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazol-5-yl}phenyl)dimethylamine

• IUPAC Name: 4-[3-[1-[(4-fluorophenyl)methyl]triazol-4-yl]-1,2,4-oxadiazol-5-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C19H17FN6O/c1-25(2)16-9-5-14(6-10-16)19-21-18(23-27-19)17-12-26(24-22-17)11-13-3-7-15(20)8-4-13/h3-10,12H,11H2,1-2H3
• InChI Key: PCTNTZPMFYOPOA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NC(=NO2)C3=CN(N=N3)CC4=CC=C(C=C4)F
• Molecular Formula: C19H17FN6O
• Molecular Weight: 364.4 g/mol

Description

(4-{3-[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazol-5-yl}phenyl)dimethylamine is a useful research compound. Its molecular formula is C19H17FN6O and its molecular weight is 364.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Benzimidazole derivatives containing 1,2,4-triazole and 1,3,4-oxadiazole, among others, have been synthesized and studied for their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These derivatives include compounds like 2-(4-fluorobenzyl)-1H-benzimidazole, demonstrating effectiveness against both Gram-positive and Gram-negative bacteria (Menteşe, Ülker, & Kahveci, 2015).

Chemical Interactions and Bonding

• A study on ethyl 2-triazolyl-2-oxoacetate derivatives, which include similar structures, reported the formation of self-assembled dimers in solid state via symmetric O⋯π-hole tetrel bonding interactions. These interactions were analyzed using Hirshfeld surface analysis, DFT calculations, and Bader's theory of atoms-in-molecules (Ahmed et al., 2020).

Synthesis of Oxadiazoles

• The synthesis of 5-substituted 2-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-1,3,4-oxadiazoles was achieved by reacting 1-aryl-5-methyl-1H-1,2,3-triazole-4-carbonyl chlorides with corresponding 5-substituted 1H-tetrazoles, leading to the formation of various 1,2,4-oxadiazoles (Obushak, Pokhodylo, Pidlypnyi, & Matiichuk, 2008).